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Compound of Interest

Compound Name: Azalamellarin N

Cat. No.: B12383977 Get Quote

Essential Safety and Handling Guide for
Azalamellarin N
Disclaimer: This document provides guidance on the safe handling of Azalamellarin N, a novel

research compound. As no official Safety Data Sheet (SDS) is available, this information is

based on general safety principles for handling potent, potentially hazardous, newly

synthesized chemicals.[1][2] All procedures should be conducted by trained personnel in a

controlled laboratory environment.

Azalamellarin N is a synthetic lactam congener of the marine natural product lamellarin N.[3]

[4] It and its analogues are being investigated as potent, non-covalent inhibitors of drug-

resistant Epidermal Growth Factor Receptor (EGFR) mutants, showing cytotoxicity against

cancer cell lines.[3][4][5][6] Due to its biological activity, Azalamellarin N must be handled as a

particularly hazardous substance.[1][2]

Personal Protective Equipment (PPE)
When handling Azalamellarin N in any form (solid or in solution), a comprehensive PPE

strategy is required to minimize exposure. The following table summarizes the minimum

required PPE.
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Protection Type Required Equipment Purpose & Specifications

Body Protection Chemical-resistant lab coat

Provides a barrier against

splashes and spills. Must be

worn fully buttoned.[7][8]

Hand Protection

Disposable nitrile gloves

(double-gloving

recommended)

Protects against skin contact.

Inspect gloves before use and

change immediately if

contaminated or torn.[7][8][9]

Eye & Face Protection

ANSI Z87.1-compliant safety

glasses with side shields or

chemical splash goggles

Protects eyes from splashes,

dust, or flying debris.[7][8][9] A

face shield should be worn

over safety glasses during

procedures with a high risk of

splashing.[7]

Respiratory Protection
NIOSH-approved respirator

(e.g., N95 or higher)

Required when handling the

solid powder outside of a

certified chemical fume hood

or glove box to prevent

inhalation.[7][8] Proper fit-

testing and training are

mandatory.[8]

Foot Protection
Closed-toe, non-perforated

shoes

Protects feet from spills and

dropped objects.[7][10]

Operational and Disposal Plans
Handling and Operational Workflow
Safe handling requires careful planning and execution within a controlled environment, such as

a certified chemical fume hood or glove box.
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Preparation
- Assemble all necessary equipment and PPE.

- Verify fume hood is operational.

Weighing
- Handle solid powder in fume hood.

- Use anti-static weigh boat.

Proceed to handling

Solubilization
- Add solvent to powder slowly.

- Cap vial immediately.

Transfer solid

Experimental Use
- Conduct all manipulations in fume hood.
- Keep containers sealed when not in use.

Use stock solution

Decontamination
- Wipe down surfaces with appropriate solvent.

- Dispose of cleaning materials as hazardous waste.

Post-experiment

Final Cleanup
- Remove PPE in correct order.

- Wash hands thoroughly.

Final steps

Click to download full resolution via product page

Caption: General workflow for safely handling Azalamellarin N.

Step-by-Step Handling Procedure:
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Preparation: Before handling, ensure all required PPE is available and a chemical fume hood

is certified and operational.

Weighing: Always handle the solid form of Azalamellarin N inside a fume hood to prevent

inhalation of the powder. Use an anti-static weigh boat and carefully transfer the desired

amount.

Solubilization: Add the appropriate solvent to the solid compound slowly to avoid splashing.

Keep the container sealed when not in use.

Storage: Store Azalamellarin N, both in solid and solution form, in clearly labeled, sealed

containers. Storage should be in a secure, ventilated area away from incompatible materials.

[1]

Spill Cleanup: In case of a spill, evacuate the area. For small spills, use an appropriate

absorbent material, decontaminate the area, and dispose of all materials as hazardous

waste. Do not attempt to clean up large spills without specialized training and equipment.

Disposal Plan
All waste contaminated with Azalamellarin N must be treated as hazardous chemical waste.

Proper segregation is critical.
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Caption: Waste segregation and disposal pathway for Azalamellarin N.

Disposal Guidelines:

Identify and Segregate: Do not mix waste streams. Use separate, clearly labeled containers

for solid, liquid, and sharps waste.[11][12]

Solid Waste: Includes contaminated gloves, paper towels, vials, and other disposable

labware. Place these in a designated, sealed hazardous waste container.[11]

Liquid Waste: Collect all solutions containing Azalamellarin N in a compatible, sealed

hazardous waste container. Do not dispose of down the drain.[11] Segregate halogenated

and non-halogenated solvent waste.[11]

Sharps Waste: Needles, syringes, and contaminated broken glassware must be placed in a

puncture-resistant sharps container.[12]
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Final Disposal: All waste must be disposed of through your institution's Environmental Health

and Safety (EHS) office in accordance with local and national regulations.[13]

Biological Activity and Experimental Data
Inhibitory Activity
Azalamellarin N and its analogues have demonstrated potent inhibitory activity against wild-

type (WT) and mutant forms of EGFR, particularly the drug-resistant T790M/L858R double

mutant.

Compound Target IC₅₀ (nM)

Azalamellarin N (5) EGFR (WT) 16.6

EGFR (T790M/L858R) 11.0

Analogue 7 EGFR (WT) 4.6

EGFR (T790M/L858R) 1.7

Analogue 10 EGFR (WT) 13.5

EGFR (T790M/L858R) 4.3

Data sourced from in vitro

tyrosine kinase assays.[4]

Mechanism of Action: EGFR Signaling Pathway
Inhibition
The Epidermal Growth Factor Receptor (EGFR) is a tyrosine kinase that, upon activation,

initiates signaling cascades promoting cell growth, proliferation, and survival. In certain

cancers, mutations like L858R and T790M lead to constitutive activation of this pathway.

Azalamellarin N acts as an ATP-competitive inhibitor, binding to the kinase domain of EGFR to

block its function and halt downstream signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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and industry.
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